Cas no 58644-55-6 (3-(isocyanomethyl)pyridine)

3-(Isocyanomethyl)pyridine is a versatile organic compound featuring both an isocyanate functional group and a pyridine ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The isocyanomethyl group offers reactivity for nucleophilic additions and polymerizations, while the pyridine moiety provides coordination sites for metal complexes and potential biological activity. This compound is particularly useful in the development of heterocyclic compounds, agrochemicals, and specialty polymers. Its dual functionality enables precise modifications for tailored chemical properties. Careful handling is required due to the reactivity of the isocyanate group, but its stability under controlled conditions ensures reliable performance in synthetic workflows.

3-(isocyanomethyl)pyridine structure

Product Name:3-(isocyanomethyl)pyridine

CAS No:58644-55-6

MF:C₇H₆N₂

MW:118.135941028595

CID:341368

PubChem ID:2769501

Update Time:2025-10-29

3-(isocyanomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 3-(isocyanomethyl)-
- 3-(ISOCYANOMETHYL)PYRIDINE
- 3-Isocyanomethylpyridine
- TOS-BB-0793
- 58644-55-6
- AKOS001476733
- AS-47783
- 3-isocyanomethyl pyridine
- F16136
- EN300-1827610
- SCHEMBL2915754
- DTXSID00377749
- 3-(Isocyanomethyl)pyridine, AldrichCPR
- MFCD02664552
- 3-(isocyanomethyl)pyridine
- MDL： MFCD02664552
- Inchi： 1S/C7H6N2/c1-8-5-7-3-2-4-9-6-7/h2-4,6H,5H2
- InChI Key： XBHGGXFINRSUAO-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1)C[N+]#[C-]

Computed Properties

Exact Mass: 118.05300
Monoisotopic Mass: 118.053098200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 17.2Å²

Experimental Properties

PSA: 12.89000
LogP: 0.73160

3-(isocyanomethyl)pyridine Pricemore >>

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Fluorochem	021112-1g	3-Isocyanomethylpyridine	58644-55-6		1g	￡293.00	2022-03-01
TRC	I809115-10mg	3-(isocyanomethyl)pyridine	58644-55-6		10mg	$ 50.00	2022-06-04
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Apollo Scientific	OR904838-250mg	3-(Isocyanomethyl)pyridine	58644-55-6	95%	250mg	£200.00	2025-02-20
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Chemenu	CM361875-1g	3-(Isocyanomethyl)pyridine	58644-55-6	95%+	1g	$544	2022-06-10
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